N-[(4-chlorophenyl)methyl]-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-(2-methoxyethyl)-2,4-dioxo-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C19H18ClN3O4/c1-27-9-8-23-18(25)15-7-4-13(10-16(15)22-19(23)26)17(24)21-11-12-2-5-14(20)6-3-12/h2-7,10H,8-9,11H2,1H3,(H,21,24)(H,22,26)
• InChI Key: JDVWNRZQBJQZLZ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C=C(C=C2)C(=O)NCC3=CC=C(C=C3)Cl)NC1=O
• Molecular Formula: C19H18ClN3O4
• Molecular Weight: 387.8 g/mol

Description

This compound is a quinazoline derivative. Quinazolines are a class of organic compounds that consist of a benzene ring fused to a pyrimidine ring. They have been studied for their potential medicinal properties, including anticancer, anti-inflammatory, and antimicrobial activities.

Molecular Structure Analysis

The molecular structure of quinazoline derivatives can be analyzed using techniques such as X-ray crystallography. This provides information about the arrangement of atoms in the molecule and the lengths and angles of chemical bonds.

Chemical Reactions Analysis

Quinazoline derivatives can undergo a variety of chemical reactions, depending on the functional groups present in the molecule. These might include substitution reactions, redox reactions, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. These might include its solubility in various solvents, its melting point and boiling point, its spectral properties (such as its UV/Vis, IR, NMR, and mass spectra), and others.

Mechanism of Action

The mechanism of action of quinazoline derivatives in biological systems can vary widely, depending on the specific compound and its targets. Some quinazoline derivatives have been found to inhibit enzymes, modulate receptors, or interact with DNA.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions, and to consult the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

The future directions for research on a compound like this could include further studies of its synthesis, its physical and chemical properties, its potential biological activities, and its safety and environmental impact.